(4,5-dimethoxy-2-nitrobenzyl)[2-(2-fluorophenyl)ethyl]amine

• IUPAC Name: N-[(4,5-dimethoxy-2-nitrophenyl)methyl]-2-(2-fluorophenyl)ethanamine
• InChI: InChI=1S/C17H19FN2O4/c1-23-16-9-13(15(20(21)22)10-17(16)24-2)11-19-8-7-12-5-3-4-6-14(12)18/h3-6,9-10,19H,7-8,11H2,1-2H3
• InChI Key: JVCJRTOGRLYVNI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)CNCCC2=CC=CC=C2F)[N+](=O)[O-])OC
• Molecular Formula: C17H19FN2O4
• Molecular Weight: 334.34 g/mol

Description

(4,5-dimethoxy-2-nitrobenzyl)[2-(2-fluorophenyl)ethyl]amine, also known as DOEF, is a chemical compound that belongs to the family of phenethylamines. DOEF is a potent and selective agonist for the 5-HT2A receptor, which is a subtype of the serotonin receptor. This receptor is involved in various physiological and pathological processes, including mood regulation, cognition, perception, and hallucinations. DOEF has been used in scientific research to study the mechanism of action of the 5-HT2A receptor and its role in neuropsychiatric disorders.

Mechanism of Action

The mechanism of action of (4,5-dimethoxy-2-nitrobenzyl)[2-(2-fluorophenyl)ethyl]amine involves the activation of the 5-HT2A receptor, which is a G protein-coupled receptor that signals through various intracellular pathways, such as phospholipase C, protein kinase C, and mitogen-activated protein kinase. The activation of the 5-HT2A receptor by (4,5-dimethoxy-2-nitrobenzyl)[2-(2-fluorophenyl)ethyl]amine leads to the modulation of neurotransmitter release, gene expression, and synaptic plasticity, which are important processes for learning, memory, and mood regulation.
Biochemical and Physiological Effects
(4,5-dimethoxy-2-nitrobenzyl)[2-(2-fluorophenyl)ethyl]amine has been shown to induce a wide range of biochemical and physiological effects, including changes in neurotransmitter release, gene expression, and synaptic plasticity. (4,5-dimethoxy-2-nitrobenzyl)[2-(2-fluorophenyl)ethyl]amine has been shown to increase the release of serotonin, dopamine, and norepinephrine in various brain regions, which are important neurotransmitters involved in mood regulation and cognition. (4,5-dimethoxy-2-nitrobenzyl)[2-(2-fluorophenyl)ethyl]amine has also been shown to modulate the expression of various genes involved in synaptic plasticity, such as brain-derived neurotrophic factor (BDNF), which is important for learning and memory.

Advantages and Limitations for Lab Experiments

(4,5-dimethoxy-2-nitrobenzyl)[2-(2-fluorophenyl)ethyl]amine has several advantages for lab experiments, including its high potency and selectivity for the 5-HT2A receptor, which allows for precise modulation of the receptor activity. (4,5-dimethoxy-2-nitrobenzyl)[2-(2-fluorophenyl)ethyl]amine has also been shown to have a long half-life, which makes it suitable for in vivo experiments. However, (4,5-dimethoxy-2-nitrobenzyl)[2-(2-fluorophenyl)ethyl]amine has some limitations, including its potential toxicity and the need for specialized equipment and expertise for its synthesis and characterization.

Future Directions

There are several future directions for the use of (4,5-dimethoxy-2-nitrobenzyl)[2-(2-fluorophenyl)ethyl]amine in scientific research. One direction is the development of new ligands with improved selectivity and affinity for the 5-HT2A receptor, which could lead to the discovery of new drugs for the treatment of neuropsychiatric disorders. Another direction is the investigation of the role of the 5-HT2A receptor in various physiological and pathological processes, such as neurodevelopment, neurodegeneration, and inflammation. Finally, the use of (4,5-dimethoxy-2-nitrobenzyl)[2-(2-fluorophenyl)ethyl]amine in combination with other techniques, such as optogenetics and electrophysiology, could provide new insights into the function of the 5-HT2A receptor and its role in brain function and behavior.

Synthesis Methods

The synthesis of (4,5-dimethoxy-2-nitrobenzyl)[2-(2-fluorophenyl)ethyl]amine involves several steps, including the nitration of 4,5-dimethoxy-2-nitrobenzaldehyde, the reduction of the resulting nitro compound to the corresponding amine, and the alkylation of the amine with 2-(2-fluorophenyl)ethyl bromide. The final product is obtained by purification and characterization using various techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

(4,5-dimethoxy-2-nitrobenzyl)[2-(2-fluorophenyl)ethyl]amine has been used in scientific research to study the 5-HT2A receptor and its role in various neuropsychiatric disorders, such as schizophrenia, depression, and anxiety. The 5-HT2A receptor is a target for many psychoactive drugs, including hallucinogens, antidepressants, and antipsychotics. (4,5-dimethoxy-2-nitrobenzyl)[2-(2-fluorophenyl)ethyl]amine has been used as a tool to investigate the structure-activity relationship of the 5-HT2A receptor and to develop new ligands with improved selectivity and affinity.